3,3,3-trifluoro-N-(2-methylpropyl)-2-(trifluoromethyl)propanamide

• Molecular Formula: C8H11F6NO
• Molecular Weight: 251.17 g/mol
• IUPAC Name: 3,3,3-trifluoro-N-(2-methylpropyl)-2-(trifluoromethyl)propanamide
• InChI: InChI=1S/C8H11F6NO/c1-4(2)3-15-6(16)5(7(9,10)11)8(12,13)14/h4-5H,3H2,1-2H3,(H,15,16)
• InChI Key: YWMNHODVACBTIC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C(C(F)(F)F)C(F)(F)F

Description

3,3,3-Trifluoro-N-(2-methylpropyl)-2-(trifluoromethyl)propanamide is an organic compound characterized by the presence of trifluoromethyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3,3-trifluoro-N-(2-methylpropyl)-2-(trifluoromethyl)propanamide typically involves the reaction of 3,3,3-trifluoro-2-(trifluoromethyl)propanoic acid with 2-methylpropylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired amide product. The reaction conditions often include the use of a dehydrating agent to facilitate the formation of the amide bond.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process is optimized for efficiency and yield, often involving continuous flow reactors and automated systems to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

3,3,3-Trifluoro-N-(2-methylpropyl)-2-(trifluoromethyl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The trifluoromethyl groups can participate in substitution reactions, leading to the formation of new compounds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Halogenating agents and nucleophiles are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

3,3,3-Trifluoro-N-(2-methylpropyl)-2-(trifluoromethyl)propanamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 3,3,3-trifluoro-N-(2-methylpropyl)-2-(trifluoromethyl)propanamide exerts its effects involves interactions with specific molecular targets. The trifluoromethyl groups can enhance the compound’s stability and reactivity, allowing it to participate in various chemical and biological processes. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3,3,3-Trifluoro-2-(trifluoromethyl)propanoic acid
• 2-Methylpropylamine
• N,N′-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea

Uniqueness

3,3,3-Trifluoro-N-(2-methylpropyl)-2-(trifluoromethyl)propanamide is unique due to the presence of multiple trifluoromethyl groups, which impart distinct chemical properties such as increased lipophilicity and metabolic stability. These properties make it a valuable compound for various applications in research and industry.